Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate

• IUPAC Name: methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate
• InChI: InChI=1S/C14H16FNO3/c1-9-5-6-10(8-11(9)15)13(17)16-7-3-4-12(16)14(18)19-2/h5-6,8,12H,3-4,7H2,1-2H3
• InChI Key: SYUHYIJJGDKEKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCCC2C(=O)OC)F
• Molecular Formula: C14H16FNO3
• Molecular Weight: 265.28 g/mol

Description

Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate, also known as FMMP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery. FMMP belongs to the class of pyrrolidine carboxylates and is known for its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain, including the cholinergic and dopaminergic systems. Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate has been shown to increase the release of acetylcholine and dopamine in the brain, which may contribute to its cognitive enhancing effects. Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate has also been shown to inhibit the reuptake of dopamine, which may contribute to its potential as a treatment for certain neurological disorders.
Biochemical and Physiological Effects:
Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate has been shown to have a number of biochemical and physiological effects, including its ability to enhance cognitive function, improve memory retention, and increase alertness and wakefulness. Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate has also been shown to have potential as a treatment for certain neurological disorders, including Alzheimer's disease and Parkinson's disease. Additionally, Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate has been shown to have potential as a treatment for certain psychiatric disorders, including depression and anxiety.

Advantages and Limitations for Lab Experiments

Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate has a number of advantages for use in lab experiments, including its high purity and stability, its ability to easily penetrate the blood-brain barrier, and its relatively low toxicity. However, Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate also has some limitations, including its high cost and limited availability, its potential for abuse, and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are a number of future directions for the study of Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate, including further research into its mechanism of action, potential therapeutic applications, and safety profile. Additionally, there is a need for the development of new and improved synthesis methods for Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate, as well as the development of new analogs and derivatives with improved efficacy and safety profiles. Finally, there is a need for further research into the potential risks and benefits of Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate, including its potential for abuse and addiction.

Synthesis Methods

Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate can be synthesized by using a variety of methods, including the Mannich reaction, the Pictet-Spengler reaction, and the Friedel-Crafts acylation reaction. The most commonly used method for synthesizing Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate is the Mannich reaction, which involves the condensation of an amine, formaldehyde, and a ketone. In the case of Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate, the amine used is pyrrolidine, the ketone used is 3-fluoro-4-methylbenzoyl chloride, and the formaldehyde used is paraformaldehyde. The reaction is carried out in the presence of a strong acid catalyst, such as hydrochloric acid, and the product is obtained by purification through recrystallization.

Scientific Research Applications

Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery. In medicinal chemistry, Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate has been used as a building block for the synthesis of various compounds with potential therapeutic properties. In pharmacology, Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate has been studied for its effects on the central nervous system, including its potential as a cognitive enhancer and its ability to modulate neurotransmitter systems. In drug discovery, Methyl 1-(3-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxylate has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.